Tert-butyl 3-(((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methylcarbamoyl]azetidine-1-carboxylate
• InChI: InChI=1S/C15H24N4O4/c1-9(2)12-17-11(23-18-12)6-16-13(20)10-7-19(8-10)14(21)22-15(3,4)5/h9-10H,6-8H2,1-5H3,(H,16,20)
• InChI Key: IRJYHVBBGPTHKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)CNC(=O)C2CN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C15H24N4O4
• Molecular Weight: 324.38 g/mol

Description

This compound belongs to the class of organic compounds known as piperidinecarboxylic acids. These are compounds containing a piperidine ring which bears a carboxylic acid group. The molecular formula is C14H23N3O3.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H23N3O3/c1-9(2)12-15-11(20-16-12)6-10-7-17(8-10)13(18)19-14(3,4)5/h9-10H,6-8H2,1-5H3. This indicates the presence of a piperidine ring, an oxadiazole ring, and a carboxylate group.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 281.35. It is a liquid at room temperature.

Scientific Research Applications

Synthesis and Characterization

Compounds related to Tert-butyl 3-(((3-isopropyl-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)azetidine-1-carboxylate are synthesized through various chemical reactions. For instance, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate involves condensation reactions under basic conditions, characterized by spectroscopic techniques and single crystal XRD data, highlighting the compound's crystal system and molecular interactions (Sanjeevarayappa et al., 2015). Another study details the silylmethyl-substituted aziridine and azetidine as masked dipoles for cycloaddition reactions, demonstrating their utility in generating various heterocyclic structures (Yadav & Sriramurthy, 2005).

Biological Activities

Research includes the exploration of biological activities. The tert-butylphenylthiazoles with an oxadiazole linker have been identified as a new class of antibiotics with antibiofilm activity, showing promise against methicillin-resistant Staphylococcus aureus and other clinical isolates (Kotb et al., 2019). This discovery underscores the potential of such compounds in addressing antibiotic resistance and biofilm-associated infections.

Structural Analysis and Modification

Studies also delve into the structural characteristics and modifications of related carbamate derivatives. The analysis of two carbamate derivatives revealed an intricate interplay of strong and weak hydrogen bonds, assembling molecules into a three-dimensional architecture, which is vital for understanding molecular interactions and designing new compounds with desired properties (Das et al., 2016).